2-(3-methoxyphenyl)-1,5-dimethyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid

Specification

• CAS No.: 1398636-73-1
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol
• IUPAC Name: 1-(3-methoxyphenyl)-2,3-dimethyl-5-oxopyrazole-4-carboxylic acid
• Standard InChI: InChI=1S/C13H14N2O4/c1-8-11(13(17)18)12(16)15(14(8)2)9-5-4-6-10(7-9)19-3/h4-7H,1-3H3,(H,17,18)
• Standard InChI Key: NSQRVDPEFYFDLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC(=CC=C2)OC)C(=O)O

Introduction

Synthesis of Pyrazoles

Pyrazoles can be synthesized through several methods, including condensation reactions between hydrazines and 1,3-dicarbonyl compounds. The specific synthesis of 2-(3-methoxyphenyl)-1,5-dimethyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid would likely involve similar principles but requires detailed experimental conditions not available in the current literature.

Biological Activities of Pyrazoles

Pyrazoles have been studied for their diverse biological activities:

• Anticancer Activity: Some pyrazole derivatives have shown cytotoxic effects against various cancer cell lines.

• Antioxidant Activity: Pyrazoles can act as radical scavengers, protecting against oxidative stress.

• Anti-inflammatory Activity: Certain pyrazole compounds have been found to reduce inflammation in biological systems.

Related Compounds and Their Applications

While specific data on 2-(3-methoxyphenyl)-1,5-dimethyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid is not available, related compounds have been explored for their therapeutic potential:

• Thrombopoietin Mimetics: Compounds like 3′-[(2Z)-[1-(3,4-dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazino]-2′-hydroxy-[1,1′-biphenyl]-3-carboxylic acid are used to enhance platelet production.

• Antioxidant and Anticancer Agents: Derivatives such as 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) have shown promising antioxidant and anticancer activities.